Cas no 280761-97-9 (tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate)

Tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate is a bicyclic heterocyclic compound featuring a fused oxa-aza ring system with a ketone functionality at the 7-position. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, making it suitable for synthetic applications in organic and medicinal chemistry. This intermediate is particularly valuable in the construction of complex molecular frameworks, including alkaloids and pharmaceutical scaffolds, due to its rigid bicyclic structure and reactive carbonyl group. Its compatibility with a range of reaction conditions and ease of deprotection under acidic conditions further contribute to its utility in multistep syntheses. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate structure
280761-97-9 structure
Product Name:tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
CAS No:280761-97-9
MF:C12H19NO4
MW:241.28356385231
MDL:MFCD20134206
CID:1056739
Update Time:2025-11-02

tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one
    • 9-Boc-3-Oxa-9-azabicyclo[3.3.1]nonan-7-one
    • tert-butyl (1S,5R)-7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
    • tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
    • CQLVVTNYEYTHMM-UHFFFAOYSA-N
    • TRA0033723
    • PB17960
    • AM803629
    • SY015285
    • AB0063804
    • V4892
    • 7-oxo-3-oxa-9-aza-bicyclo[3.3.1]nonane-9-carboxylic acid tert-butyl ester
    • MDL: MFCD20134206
    • Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(15)13-8-4-10(14)5-9(13)7-16-6-8/h8-9H,4-7H2,1-3H3
    • InChI Key: CQLVVTNYEYTHMM-UHFFFAOYSA-N
    • SMILES: O1CC2CC(CC(C1)N2C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 241.13100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • PSA: 55.84000
  • LogP: 1.29170

tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate Pricemore >>

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Additional information on tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate

Comprehensive Guide to tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 280761-97-9)

tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 280761-97-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This bicyclic structure features a unique combination of ester and amide functionalities, making it a valuable intermediate in drug discovery and development. The compound's tert-butyl carboxylate group enhances its stability, while the 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane core provides a versatile scaffold for further chemical modifications.

In recent years, the demand for tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate has surged due to its applications in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs and anti-inflammatory agents. The compound's rigid bicyclic structure mimics natural alkaloids, which explains its growing popularity in medicinal chemistry. With increasing interest in small molecule drug discovery, this intermediate has become a hot topic in pharmaceutical forums and research publications.

The synthesis of tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yields and reduce reaction times. Analytical characterization of this compound is commonly performed using NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. These analytical methods are frequently searched by chemists working with similar bicyclic compounds.

From a commercial perspective, tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. The global market for such pharmaceutical intermediates is projected to grow significantly, driven by increasing R&D investments in drug development. Many researchers search for bulk suppliers of CAS 280761-97-9 or inquire about custom synthesis services for this compound, reflecting its importance in modern chemistry.

Storage and handling of tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when handling this chemical, as with all laboratory reagents. These safety considerations align with current industry trends emphasizing laboratory safety protocols and green chemistry principles.

Recent scientific literature highlights innovative applications of tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate in developing protein-protein interaction inhibitors and enzyme modulators. Its structural features make it particularly valuable for creating conformationally constrained analogs in drug design. The compound's versatility addresses current research challenges in bioavailability optimization and target selectivity - topics frequently discussed in medicinal chemistry conferences and publications.

For researchers considering tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate for their projects, several analytical standards and reference materials are available. The compound's chromatographic purity and spectroscopic data are well-documented in chemical databases, facilitating its use in quality-controlled environments. These resources support the growing trend of data-driven chemical research and computational chemistry approaches that dominate modern pharmaceutical development.

The future outlook for tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging research explores its utility in material science and catalysis, particularly in designing novel organocatalysts. As synthetic methodologies advance, this compound may play a significant role in developing sustainable chemical processes - a key focus area in contemporary chemistry that aligns with global environmental sustainability goals.

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